Cas no 29604-19-1 (4-methylpiperazine-1-sulfonamide)

4-Methylpiperazine-1-sulfonamide is a sulfonamide derivative featuring a methyl-substituted piperazine ring, offering versatile reactivity for pharmaceutical and chemical synthesis applications. Its sulfonamide group enhances binding affinity in medicinal chemistry, making it valuable for designing enzyme inhibitors or receptor modulators. The methylpiperazine moiety contributes to improved solubility and bioavailability, facilitating its use in drug development. This compound serves as a key intermediate in synthesizing bioactive molecules, particularly in CNS-targeted therapies. Its stability under standard conditions ensures reliable handling in laboratory settings. The structural flexibility allows for further functionalization, enabling tailored modifications for specific research or industrial needs.

4-methylpiperazine-1-sulfonamide structure

29604-19-1 structure

Product Name:4-methylpiperazine-1-sulfonamide

CAS No:29604-19-1

MF:C₅H₁₃N₃O₂S

MW:179.240619421005

MDL:MFCD11205188

CID:240466

PubChem ID:14326005

Update Time:2025-06-08

4-methylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinesulfonamide,4-methyl-
- 4-methyl-1-piperazinesulfonamide
- 4-METHYLPIPERAZINE-1-SULFONAMIDE
- 1-Methyl-4-sulfonamidopiperazine
- N-Sulfamoyl-N'-methylpiperazine
- 1-Piperazinesulfonamide,4-methyl-(8CI,9CI)
- 29604-19-1
- SCHEMBL490219
- DTXSID70558987
- AKOS028114021
- 1-Piperazinesulfonamide, 4-methyl-
- F52260
- CS-0062103
- EN300-271160
- MFCD11205188
- NMAOAFBQWWLHQG-UHFFFAOYSA-N
- DS-19415
- DB-305996
- 4-methylpiperazine-1-sulfonamide
- MDL： MFCD11205188
- Inchi： 1S/C5H13N3O2S/c1-7-2-4-8(5-3-7)11(6,9)10/h2-5H2,1H3,(H2,6,9,10)
- InChI Key： NMAOAFBQWWLHQG-UHFFFAOYSA-N
- SMILES： S(N)(N1CCN(C)CC1)(=O)=O

Computed Properties

Exact Mass: 179.07299
Monoisotopic Mass: 179.07284784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 75Å²

Experimental Properties

PSA: 66.64

4-methylpiperazine-1-sulfonamide Pricemore >>

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